Cas no 70453-98-4 (5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 70453-98-4
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 547204
• PubChem ID: 12485380
• Update Time: 2025-05-22

5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-hydroxy-1-phenyl-
• 3-oxo-2-phenyl-1H-pyrazole-4-carboxylic acid
• CS-0209063
• 3-Oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
• MFCD19103536
• CHEMBL5075953
• SCHEMBL10999890
• SCHEMBL10998196
• AKOS015831046
• 5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid
• 70453-98-4
• BB 0259279
• DTXSID80500013
• 5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylicacid
• AKOS000277788
• 5-OXO-1-PHENYL-2H-PYRAZOLE-4-CARBOXYLIC ACID

• Inchi： 1S/C10H8N2O3/c13-9-8(10(14)15)6-11-12(9)7-4-2-1-3-5-7/h1-6,11H,(H,14,15)
• InChI Key： STRQSXNOLNRIQP-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CNN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 75.35

Additional information on 5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid

5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS 70453-98-4): A Versatile Building Block in Modern Chemistry

5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS 70453-98-4) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This white to off-white crystalline powder with a molecular formula of C₁₀H₈N₂O₃ serves as a crucial intermediate for developing various biologically active molecules. The compound's unique structure, featuring both a hydroxyl group and a carboxylic acid functionality on the pyrazole ring, makes it particularly interesting for medicinal chemistry applications.

Recent studies highlight the growing importance of 5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid derivatives in drug discovery, especially in the development of anti-inflammatory and antimicrobial agents. The compound's ability to form stable complexes with metal ions has also sparked interest in materials science applications. Researchers are particularly focused on optimizing the synthesis of pyrazole-4-carboxylic acid compounds to improve yield and purity, as evidenced by numerous patent filings in the past five years.

The pharmaceutical industry values CAS 70453-98-4 for its role as a precursor in creating novel therapeutic agents. Its structural features allow for various modifications, enabling medicinal chemists to fine-tune pharmacokinetic properties. Current research trends show increased interest in using this compound to develop targeted therapies for metabolic disorders, with several preclinical studies demonstrating promising results. The compound's hydrogen bonding capacity and metal chelating properties make it particularly valuable in designing enzyme inhibitors.

From a synthetic chemistry perspective, 5-Hydroxy-1-phenylpyrazole-4-carboxylic acid offers multiple reactive sites for functionalization. The carboxylic acid group can undergo esterification or amide formation, while the hydroxyl group allows for etherification or glycosylation. These transformations enable the creation of diverse molecular libraries for high-throughput screening in drug discovery programs. Recent publications have highlighted innovative synthetic routes that improve the scalability of pyrazole carboxylic acid derivatives production.

The compound's stability under various conditions makes it suitable for diverse applications beyond pharmaceuticals. In material science, researchers are exploring its use in designing organic semiconductors and coordination polymers. The growing demand for heterocyclic building blocks in organic electronics has increased interest in compounds like 70453-98-4, particularly for their potential in creating novel conductive materials with tunable properties.

Quality control of 5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid typically involves HPLC analysis, with purity standards often exceeding 98% for pharmaceutical applications. Storage recommendations generally suggest keeping the compound in a cool, dry environment protected from light. As with many carboxylic acid-containing compounds, proper handling procedures should be followed to ensure material integrity and personnel safety.

Market analysis indicates steady growth in demand for pyrazole-based intermediates, with CAS 70453-98-4 maintaining consistent interest from both academic and industrial researchers. The compound's versatility continues to inspire new applications, particularly in the development of green chemistry processes and sustainable pharmaceutical manufacturing. Recent advancements in continuous flow chemistry have demonstrated efficient pathways for producing this valuable heterocyclic acid with reduced environmental impact.

For researchers working with 5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid, proper analytical characterization is essential. Common techniques include ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are critical for reproducible results in downstream applications. The development of robust analytical methods for pyrazole derivatives remains an active area of research in pharmaceutical quality control.

The future outlook for 70453-98-4 appears promising, with ongoing research uncovering new potential applications. Its role in developing next-generation pharmaceuticals and advanced materials continues to expand, supported by the compound's favorable physicochemical properties and synthetic versatility. As the chemical industry increasingly focuses on sustainable practices, the efficient synthesis and application of 5-Hydroxy-1-phenyl-1H-pyrazole-4-carboxylic acid will likely remain an important area of development.